Cas no 872843-69-1 (N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• CAS No: 872843-69-1
• MF: C₂₆H₂₉FN₄O₃
• MW: 464.531869649887
• CID: 6265383
• PubChem ID: 18562279
• Update Time: 2025-07-15

N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide
• AKOS024619073
• 872843-69-1
• N,N-diethyl-2-(3-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoacetyl}-1H-indol-1-yl)acetamide
• F2001-0043
• N,N-diethyl-2-(3-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide
• N,N-diethyl-2-[3-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoacetyl]indol-1-yl]acetamide

• Inchi： 1S/C26H29FN4O3/c1-3-28(4-2)24(32)18-31-17-20(19-9-5-7-11-22(19)31)25(33)26(34)30-15-13-29(14-16-30)23-12-8-6-10-21(23)27/h5-12,17H,3-4,13-16,18H2,1-2H3
• InChI Key： RFXJCAGGRVUFIK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C(C2=CN(CC(N(CC)CC)=O)C3C=CC=CC2=3)=O)=O)CC1

Computed Properties

• Exact Mass: 464.22236896g/mol
• Monoisotopic Mass: 464.22236896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.9Ų

Additional information on N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide

Introduction to N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide and Its Significance in Modern Chemical Biology

N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide, a compound with the CAS number 872843-69-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its complex arrangement of functional groups, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The compound's molecular formula and structural composition are central to understanding its pharmacological properties. The presence of multiple heterocyclic rings, including an indole ring and a piperazine moiety, contributes to its unique chemical behavior. Specifically, the indole moiety is known for its role in various biological processes, while the piperazine group enhances solubility and bioavailability, making it a valuable scaffold for medicinal chemistry.

In recent years, researchers have been exploring the therapeutic potential of molecules that incorporate both indole and piperazine structures. These compounds have shown promise in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The introduction of a fluorine atom at the para position of the phenyl ring further enhances the compound's metabolic stability and binding affinity to target proteins.

The acetyl derivative in the molecular structure of N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide adds another layer of complexity, influencing both its reactivity and interactions with biological targets. This modification has been strategically employed to improve pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The combination of an indole scaffold with a piperazine moiety has been associated with effects on serotonin receptors, which are critical in regulating mood and cognitive functions. Preclinical investigations have demonstrated that derivatives of this structure exhibit significant antidepressant and anxiolytic properties.

The fluorine substituent at the phenyl ring not only enhances metabolic stability but also influences electronic properties, affecting how the molecule interacts with biological targets. This feature has been leveraged in designing molecules with improved binding affinity to specific enzymes and receptors involved in neurological disorders. Such modifications are crucial in developing drugs that can selectively target pathological pathways without affecting normal physiological processes.

Beyond neurological applications, N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoacetyl}-1H-indol-1-yl)acetamide has shown promise in other therapeutic areas. Its structural features make it a versatile scaffold for further derivatization, allowing researchers to explore its potential in treating conditions such as chronic pain and inflammation. The compound's ability to modulate neurotransmitter systems also opens avenues for investigating its role in neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in organic chemistry that facilitate such complex molecule constructions.

The pharmacological evaluation of N,N-diethyl-2-(3-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxyoacetyl}-1H-indol-l)-yl)acetamide has revealed several intriguing findings. In vitro studies have demonstrated its interaction with various enzymes and receptors, suggesting multiple mechanisms of action. These interactions have been further validated through computational modeling and structural biology approaches, providing insights into how the compound exerts its effects at the molecular level.

The compound's potential as a therapeutic agent is further supported by its favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, making it suitable for clinical development. Additionally, preliminary toxicology studies have indicated a low toxicity profile, suggesting that it may be well-tolerated in humans if used under appropriate dosing regimens.

The development of new drugs often involves iterative optimization of molecular structures based on preclinical data. N,N-diethyl-Z(3-{Z 4-(Z 2-fluorophenyl)piperazin-l-l)-yI -Z oxoacetyl}-lH-indol-l)-yI acetamide serves as an excellent example of how structural modifications can significantly impact pharmacological activity. By fine-tuning specific functional groups within the molecule, researchers can enhance its potency, selectivity, and overall therapeutic efficacy.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and machine learning has accelerated the discovery process for compounds like N,N-diethyl-Z(3-{Z 4-(Z 2-fluorophenyl)piperazin-l-l)-yI -Z oxoacetyl}-lH-indol-l)-yI acetamide. These tools enable rapid identification of promising candidates from large libraries of compounds based on their predicted biological activity. Such advancements are crucial in modern drug discovery pipelines, where efficiency and precision are paramount.

In conclusion, N,N-diethyl-Z(3-{Z 4-(Z 2-fluorophenyl)piperazin-l-l)-yI -Z oxoacetyl}-lH-indol-l)-yI acetamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its complex molecular structure offers unique pharmacological properties that make it a valuable candidate for further development into novel therapeutics. With ongoing research aimed at optimizing its efficacy and safety profiles, this compound holds great promise for addressing various human health challenges.